2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95%
Overview
Description
2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid (2-CF-5-FB) is a synthetic organic compound with a wide range of applications in the fields of science and technology. It is used as a reagent in organic synthesis and as a catalyst in industrial processes. It is also used in the manufacture of pharmaceuticals and other products. 2-CF-5-FB has been studied extensively in recent years due to its unique properties and potential applications.
Scientific Research Applications
2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95% has been studied extensively for its potential applications in the fields of science and technology. It has been used as a catalyst in a range of organic synthesis reactions, such as the synthesis of dyes and pharmaceuticals. It has also been used in the synthesis of other compounds, such as polymers and surfactants. Furthermore, 2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95% has been used in the manufacture of semiconductors and other electronic materials.
Mechanism of Action
The mechanism of action of 2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95% is not fully understood. However, it is believed that the compound acts as a Lewis acid, forming a complex with the Lewis base that is being reacted with. This complex then undergoes a series of reactions, leading to the formation of the desired product.
Biochemical and Physiological Effects
2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95% has been studied for its potential effects on biochemical and physiological processes. It has been found to inhibit the growth of certain bacteria and fungi, as well as to have an anti-inflammatory effect. Furthermore, it has been found to have antioxidant and antifungal properties.
Advantages and Limitations for Lab Experiments
2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95% has a number of advantages and limitations for lab experiments. One advantage is that it is relatively inexpensive and can be easily synthesized in the lab. Another advantage is that it is relatively stable and can be stored for long periods of time. However, it is also highly toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research on 2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95%. One potential direction is to further investigate its potential applications in the fields of science and technology. Additionally, further research could be done to explore its potential effects on biochemical and physiological processes. Furthermore, research could be conducted to explore the potential for using 2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95% as a catalyst in organic synthesis reactions. Finally, research could be conducted to further explore the mechanism of action of the compound.
Synthesis Methods
2-(5-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95% can be synthesized by a number of methods. One common method involves the reaction of 5-cyano-2-fluorophenol and 5-fluorobenzoic acid in the presence of a base, such as sodium hydroxide. The reaction is typically carried out at a temperature of around 80°C for several hours. The product of this reaction is a white solid which can be purified by recrystallization.
properties
IUPAC Name |
2-(5-cyano-2-fluorophenyl)-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7F2NO2/c15-9-2-3-10(12(6-9)14(18)19)11-5-8(7-17)1-4-13(11)16/h1-6H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLKRBZKZIROGTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)C2=C(C=C(C=C2)F)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7F2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30689802 |
Source
|
| Record name | 5'-Cyano-2',4-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30689802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261974-08-6 |
Source
|
| Record name | [1,1′-Biphenyl]-2-carboxylic acid, 5′-cyano-2′,4-difluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261974-08-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5'-Cyano-2',4-difluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30689802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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